Cas no 6520-87-2 (methyl 4-cyano-3-hydroxybenzoate)

• Product Name: methyl 4-cyano-3-hydroxybenzoate
• CAS No: 6520-87-2
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD09836734
• CID: 1006188
• PubChem ID: 16641129
• Update Time: 2025-09-21

methyl 4-cyano-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-cyano-3-hydroxybenzoate
• 2-Cyano-5-(methoxycarbonyl)phenol
• 3-Hydroxy-4-cyan-benzoesaeure-methylester
• AGN-PC-013PDG
• CTK5C2376
• methylcyanohydroxybenzoate
• SureCN2427132
• 6520-87-2
• GE-0714
• METHYL 4-CYANO-3-HYDROXYBENZOATE 95+%
• 3-Hydroxy-4-cyan-benzoesauremethylester
• Methyl4-cyano-3-hydroxybenzoate
• J-522339
• Z1198233831
• CS-0136184
• 4-Cyano-3-hydroxybenzoic acid methyl ester
• SCHEMBL2427132
• DB-370896
• AKOS005765996
• MFCD09836734
• VDEARWYDVSYTNZ-UHFFFAOYSA-N
• EN300-3196007
• SY128254
• A929988
• Benzoic acid, 4-cyano-3-hydroxy-, methyl ester
• DTXSID50586364

• MDL： MFCD09836734
• Inchi： 1S/C9H7NO3/c1-13-9(12)6-2-3-7(5-10)8(11)4-6/h2-4,11H,1H3
• InChI Key： VDEARWYDVSYTNZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#N)=C(C=1)O)=O

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32

methyl 4-cyano-3-hydroxybenzoate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters